Cas no 82461-60-7 (Benzenamine, N-(benzoyloxy)-)

Benzenamine, N-(benzoyloxy)- structure
Benzenamine, N-(benzoyloxy)- structure
Product Name:Benzenamine, N-(benzoyloxy)-
CAS No:82461-60-7
MF:C13H11NO2
MW:213.231943368912
CID:1806170
PubChem ID:12916139
Update Time:2025-04-21

Benzenamine, N-(benzoyloxy)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-(benzoyloxy)-
    • anilino benzoate
    • phenylamino benzoate
    • (Anilinooxy)(phenyl)methanone
    • SCHEMBL5394754
    • DTXSID80512878
    • 82461-60-7
    • Inchi: 1S/C13H11NO2/c15-13(11-7-3-1-4-8-11)16-14-12-9-5-2-6-10-12/h1-10,14H
    • InChI Key: HSHDLZHPPQLBEY-UHFFFAOYSA-N
    • SMILES: O(C(C1C=CC=CC=1)=O)NC1C=CC=CC=1

Computed Properties

  • Exact Mass: 213.078978594g/mol
  • Monoisotopic Mass: 213.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 38.3Ų
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